2-Chloro-1-ethoxy-4-nitrobenzene
Overview
Description
2-Chloro-1-ethoxy-4-nitrobenzene is a chemical compound with the molecular formula C8H8ClNO3 . It is a derivative of benzene, which is one of the fundamental structures in organic chemistry .
Synthesis Analysis
The synthesis of 2-Chloro-1-ethoxy-4-nitrobenzene could involve a multi-step process. One possible method is through a Friedel Crafts acylation followed by a Clemmensen Reduction . Another approach could be through electrophilic aromatic substitution reactions .Molecular Structure Analysis
The molecular structure of 2-Chloro-1-ethoxy-4-nitrobenzene consists of a benzene ring with chlorine (Cl), ethoxy (C2H5O), and nitro (NO2) functional groups attached to it . The exact structure can be viewed using specific software .Chemical Reactions Analysis
The chemical reactions involving 2-Chloro-1-ethoxy-4-nitrobenzene could include electrophilic aromatic substitution reactions . In these reactions, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate .Physical And Chemical Properties Analysis
2-Chloro-1-ethoxy-4-nitrobenzene has a molecular weight of 201.607 Da . It has a density of 1.3±0.1 g/cm3, a boiling point of 299.9±20.0 °C at 760 mmHg, and a flash point of 135.2±21.8 °C . It also has a polar surface area of 55 Å2 .Scientific Research Applications
Organic Synthesis
2-Chloro-1-ethoxy-4-nitrobenzene is a versatile intermediate in organic synthesis. It can undergo various reactions, including nucleophilic substitution and electrophilic aromatic substitution, to yield a wide range of products. For instance, it can be used to synthesize complex molecules by introducing different functional groups at specific positions on the benzene ring .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the synthesis of pharmaceuticals. Its reactivity allows for the construction of drug molecules with potential therapeutic effects. The nitro group, in particular, can be transformed into amino derivatives, which are common motifs in drug design .
Material Science
The applications in material science include the development of novel polymers and coatings. The presence of both electron-withdrawing and electron-donating groups in 2-Chloro-1-ethoxy-4-nitrobenzene makes it a candidate for creating polymers with specific electronic properties, potentially useful in semiconductors or as conductive materials .
Environmental Science
In environmental science, this compound could be studied for its degradation products and their environmental impact. Understanding its breakdown pathways can help in assessing the risks associated with its use and developing strategies for its safe disposal .
Analytical Chemistry
2-Chloro-1-ethoxy-4-nitrobenzene can be used as a standard or reagent in analytical chemistry. Its distinct spectroscopic properties allow it to be a reference compound in methods such as HPLC or GC-MS, aiding in the identification and quantification of similar compounds .
Industrial Applications
Industrially, it can be employed in the synthesis of dyes, pigments, and other chemicals that require specific nitro-substituted benzene derivatives. Its reactivity with various chemicals makes it a valuable starting material for producing a range of industrial products .
Mechanism of Action
Target of Action
The primary target of 2-Chloro-1-ethoxy-4-nitrobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring wants to be retained during reactions .
Mode of Action
The compound undergoes electrophilic aromatic substitution because aromaticity is maintained . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The affected pathway is the electrophilic aromatic substitution reaction of benzene . This two-step mechanism involves the formation of a sigma-bond to the benzene ring by the electrophile, generating a positively charged benzenonium intermediate, followed by the removal of a proton from this intermediate, yielding a substituted benzene ring .
Result of Action
The result of the action of 2-Chloro-1-ethoxy-4-nitrobenzene is the formation of a substituted benzene ring . This occurs through the electrophilic aromatic substitution reaction, where the compound interacts with the benzene ring to form a new compound .
Safety and Hazards
2-Chloro-1-ethoxy-4-nitrobenzene can form an explosive mixture with air and poses a risk of explosion if heated under confinement . It is recommended to use personal protective equipment, ensure adequate ventilation, avoid dust formation, and keep the product away from heat and sources of ignition .
Future Directions
properties
IUPAC Name |
2-chloro-1-ethoxy-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO3/c1-2-13-8-4-3-6(10(11)12)5-7(8)9/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKLNEPUDOYKJDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00559189 |
Source
|
| Record name | 2-Chloro-1-ethoxy-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00559189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-ethoxy-4-nitrobenzene | |
CAS RN |
5493-71-0 |
Source
|
| Record name | 2-Chloro-1-ethoxy-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00559189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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